Cas no 1159803-53-8 (2-(4-Methyoxyphenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine)

• Product Name: 2-(4-Methyoxyphenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine
• CAS No: 1159803-53-8
• MF: C₁₇H₁₅BN₂O
• MW: 274.124803781509
• MDL: MFCD20527123
• CID: 1068756
• PubChem ID: 71306565
• Update Time: 2025-10-21

2-(4-Methyoxyphenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
• 2-(4-Methoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazabor inine
• 1lrt
• 2-(4-methoxyphenyl)-naphtho[1,8-de][1,3,2]diazaborine
• AC1L2TER
• NSC617998
• P1-(thiazofurin-5-'-yl)-P2-(adenosin-5'-yl)methylenebis(phosphonate)
• p-1,8-naphthalenediaminatoborane-anisol
• P1-tiazofurin P2-adenosine-5'-methylenebisphosphonate
• Sant7
• uran-2-ylmethyl] ester
• CS-0364922
• 2-(4-Methoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
• MFCD20527123
• 1159803-53-8
• 3-(4-methoxyphenyl)-2,4-diaza-3-boratricyclo[7.3.1.0?,??]trideca-1(12),5,7,9(13),10-pentaene
• AKOS025392331
• 3-(4-methoxyphenyl)-2,4-diaza-3-boratricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene
• AS-2706
• 2,3-Dihydro-2-(4-methoxyphenyl)-1H-naphtho[1,8-de]-1,3,2-diazaborine
• A908846
• DTXSID201160584
• 3-(4-methoxyphenyl)-2,4-diaza-3-boratricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene
• 2-(4-Methyoxyphenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine

• MDL： MFCD20527123
• Inchi： 1S/C17H15BN2O/c1-21-14-10-8-13(9-11-14)18-19-15-6-2-4-12-5-3-7-16(20-18)17(12)15/h2-11,19-20H,1H3
• InChI Key： WPAJPIWTDXMCKJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(B2NC3C=CC=C4C=CC=C(C=34)N2)=CC=1

Computed Properties

• Exact Mass: 274.1277433g/mol
• Monoisotopic Mass: 274.1277433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.3Ų

2-(4-Methyoxyphenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(4-Methyoxyphenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborinine

Introduction to 2-(4-Methoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de]1,3,2-diazaborinine (CAS No. 1159803-53-8)

2-(4-Methoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de]1,3,2-diazaborinine, identified by its CAS number 1159803-53-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This boron-containing derivative belongs to the class of azaborines, which are known for their unique structural and electronic properties. The presence of a 4-methoxyphenyl substituent and a dihydropyridoazaborine core imparts distinct reactivity and potential applications in various chemical transformations.

The compound's structure combines elements from both naphthalene and pyridine moieties, creating a fused system that is both electronically rich and sterically tunable. The boron atom in the molecule serves as a key functional group, enabling participation in cross-coupling reactions such as Suzuki-Miyaura couplings, which are pivotal in the synthesis of complex organic molecules. This reactivity makes it a valuable intermediate in the development of pharmaceuticals and specialty chemicals.

In recent years, there has been growing interest in the applications of azaborine derivatives due to their ability to act as ligands or catalysts in various biochemical processes. The 4-methoxyphenyl group not only influences the electronic properties of the molecule but also enhances its solubility and bioavailability, making it an attractive candidate for drug discovery programs. Studies have demonstrated that derivatives of this class can exhibit inhibitory effects on certain enzymes and receptors, paving the way for potential therapeutic applications.

One of the most compelling aspects of 2-(4-methoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de]1,3,2-diazaborinine is its role in advanced synthetic methodologies. Researchers have leveraged its unique reactivity to develop novel catalytic systems that facilitate the construction of complex molecular architectures. For instance, recent work has shown that this compound can be used to generate highly functionalized boronate esters, which are precursors to a wide range of pharmacologically active compounds. These findings highlight its significance as a building block in modern synthetic chemistry.

The pharmaceutical industry has been particularly keen on exploring the potential of this compound due to its structural versatility. The dihydropyridoazaborine core provides a scaffold that can be modified to target specific biological pathways. Preliminary studies have suggested that derivatives of this compound may have utility in treating neurological disorders by interacting with neurotransmitter receptors. Additionally, its ability to form stable complexes with metal ions makes it a candidate for designing metal-organic frameworks (MOFs) with tailored properties.

From a materials science perspective, 2-(4-methoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de]1,3,2-diazaborinine has shown promise as a component in organic electronic devices. Its electron-withdrawing nature and ability to participate in π-stacking interactions make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are investigating how variations in its structure can optimize its performance in these applications, contributing to advancements in sustainable energy technologies.

The synthesis of this compound presents an intriguing challenge due to its complex fused ring system. Traditional synthetic routes often require multi-step processes involving careful control of reaction conditions to ensure high yields and purity. However, recent advances in boron chemistry have enabled more streamlined approaches, making it feasible to produce larger quantities for industrial applications. These improvements have opened up new avenues for exploring its potential uses across multiple disciplines.

In conclusion,2-(4-methoxyphenyl)-2,3-dihydro-1H-naphtho[1,8-de]1,3,2-diazaborinine (CAS No. 1159803-53-8) is a versatile compound with significant implications in medicinal chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for researchers working on drug discovery、catalysis、and advanced materials. As our understanding of its properties continues to grow，we can expect even more innovative applications to emerge，further solidifying its importance in scientific research and industrial development.